![molecular formula C8H14N4OS B1490306 2-azido-N-methyl-N-(tetrahydro-2H-thiopyran-4-yl)acetamide CAS No. 2098081-22-0](/img/structure/B1490306.png)
2-azido-N-methyl-N-(tetrahydro-2H-thiopyran-4-yl)acetamide
Overview
Description
2-Azido-N-methyl-N-(tetrahydro-2H-thiopyran-4-yl)acetamide, also known as 2-Azido-MTA, is a novel synthetic small molecule that has been used in a variety of scientific research applications. It is a derivative of the thiopyran family of compounds and has been used in a variety of biochemical and physiological studies.
Scientific Research Applications
Synthesis of Various Heterocycles
Organic azides, such as 2-azido-N-methyl-N-(thian-4-yl)acetamide, have been used in the synthesis of various heterocyclic compounds . These compounds are prepared under different conditions, including thermal, catalyzed, or noncatalyzed reaction conditions . The reactions aim to prepare basic five-, six-, organometallic heterocyclic-membered systems and/or their fused analogs .
Click Chemistry
Organic azides are central to click chemistry, which involves the concise conjugation of two molecules . The reactivity of alkyl azides, such as 2-azido-N-methyl-N-(thian-4-yl)acetamide, can be tamed by intramolecular hydrogen bonding, allowing for site-selective conjugation of unhindered diazides .
Staudinger Ligation
Azides, including 2-azido-N-methyl-N-(thian-4-yl)acetamide, can be involved in the Staudinger ligation . This reaction is used to convert azides to amines, a transformation that has wide applications in organic synthesis .
Curtius Rearrangement
The Curtius rearrangement is another reaction in which azides, such as 2-azido-N-methyl-N-(thian-4-yl)acetamide, can participate . This reaction involves the thermal decomposition of azides to isocyanates, which can then be converted to a variety of other functional groups .
Hydrogenolysis
Azides can be reduced to amines by hydrogenolysis . This reaction is particularly useful in the synthesis of amines from azides, including 2-azido-N-methyl-N-(thian-4-yl)acetamide .
Multi-click Modular Hub Strategy
In a broad range of scientific areas, including chemical biology and polymer synthesis, multi-click modular hub strategy has received much attention . Multi-azides, compounds possessing multiple azido groups, have sparked interest in click scaffolds of multicomponent integration . 2-azido-N-methyl-N-(thian-4-yl)acetamide, with its azido group, could potentially serve as a functionalized element-block material in this strategy .
Mechanism of Action
Mode of Action
It’s known that azides are often used in click chemistry, a powerful tool for generating substances with high biological activity . The azide group in the compound can participate in 1,3-dipolar cycloaddition reactions, which could potentially lead to the formation of a variety of heterocyclic compounds .
Biochemical Pathways
Compounds with similar structures have been known to participate in various biochemical reactions, leading to the formation of biologically active novel heterocyclic moieties .
Result of Action
Similar compounds have been known to exhibit diverse biological activities, which have drawn the attention of biochemists .
properties
IUPAC Name |
2-azido-N-methyl-N-(thian-4-yl)acetamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H14N4OS/c1-12(8(13)6-10-11-9)7-2-4-14-5-3-7/h7H,2-6H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WXZLNCYHDPUPNF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C1CCSCC1)C(=O)CN=[N+]=[N-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14N4OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
214.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-azido-N-methyl-N-(tetrahydro-2H-thiopyran-4-yl)acetamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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